molecular formula C7H7NO3 B1433346 2-Pyridinecarboxylic acid, 5-methyl-, 1-oxide CAS No. 31283-69-9

2-Pyridinecarboxylic acid, 5-methyl-, 1-oxide

Cat. No. B1433346
CAS RN: 31283-69-9
M. Wt: 153.14 g/mol
InChI Key: SJTZUVQHMFBVRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Pyridinecarboxylic acid, 5-methyl-, 1-oxide is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Pyridinecarboxylic acid, 5-methyl-, 1-oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Pyridinecarboxylic acid, 5-methyl-, 1-oxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

31283-69-9

Product Name

2-Pyridinecarboxylic acid, 5-methyl-, 1-oxide

Molecular Formula

C7H7NO3

Molecular Weight

153.14 g/mol

IUPAC Name

5-methyl-1-oxidopyridin-1-ium-2-carboxylic acid

InChI

InChI=1S/C7H7NO3/c1-5-2-3-6(7(9)10)8(11)4-5/h2-4H,1H3,(H,9,10)

InChI Key

SJTZUVQHMFBVRX-UHFFFAOYSA-N

SMILES

CC1=C[N+](=C(C=C1)C(=O)O)[O-]

Canonical SMILES

CC1=C[N+](=C(C=C1)C(=O)O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

m-CPBA (CAN 937-14-4, 5.0 g, 29.2 mmol) was added to a solution of 5-methyl-pyridine-2-carboxylic acid (CAN 4434-13-3, 2.0 g, 14.6 mmol) in methylene chloride (50 mL) and the mixture was stirred overnight at room temperature. The solid was filtered off, quenched with a saturated solution of sodium thiosulfate (50 mL), and the mixture was extracted with methylene chloride (3×60 mL). The organic layers were combined, dried over anhydrous sodium sulfate and concentrated in vacuo to give yellow solid which was washed with ether (5×20 mL) to give the product (0.9 g, 40.3%); MS (EI): m/e=154.1 [M+H]+.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
40.3%

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